Cas no 917567-36-3 (Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester)

Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester structure
917567-36-3 structure
Product name:Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester
CAS No:917567-36-3
MF:C15H20O3
MW:248.3175
CID:786073
PubChem ID:71428637

Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(1-oxobutyl)-, 1,1-dimethylethyl ester
    • tert-butyl 4-butanoylbenzoate
    • 917567-36-3
    • DTXSID20847358
    • Inchi: InChI=1S/C15H20O3/c1-5-6-13(16)11-7-9-12(10-8-11)14(17)18-15(2,3)4/h7-10H,5-6H2,1-4H3
    • InChI Key: NFQAGWVHTHQTHI-UHFFFAOYSA-N
    • SMILES: CCCC(=O)C1=CC=C(C=C1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 248.14124450g/mol
  • Monoisotopic Mass: 248.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.4Ų

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